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Carzenide yield improvement

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Carzenide

CAS No.: 138-41-0

Cat. No.: S002764

Carzenide Chemical Profile

The table below summarizes the key identifiers and properties of Carzenide (4-Sulfamoylbenzoic acid) for

researcher reference [1] [2].

Property Value

CAS Number 138-41-0 [1] [2]

Synonyms 4-Sulfamoylbenzoic acid [1]

Molecular Formula C7H7NO4S [1] [2]

Molecular Weight 201.20 g/mol [1] [2]

SMILES O=C(0)C1=CC=C(S(N)(=0)=0)C=C1 [1] [2]
Purity >99.45% (as available from suppliers) [1]
Physical Form White to off-white solid [1]

Solubility 100 mg/mL in DMSO (497.02 mM) [1]
Storage Powder: -20°C for 3 years; 4°C for 2 years [1]
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Proposed Experimental Workflow for Yield
Optimization

Based on common practices in chemical synthesis, the following diagram outlines a high-level workflow for

investigating and optimizing Carzenide yield. This can serve as a logical framework for structuring your

experiments and troubleshooting efforts.
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Analyze Reaction Mixture
(LC-MS, TLC)

Identify Major Byproducts
and Impurities

Hypothesize Root Cause

Design Controlled Experiment
(Vary One Parameter)

Execute and Analyze Results

Yield Improved \Yield Unimprovec

Optimized Protocol

Click to download full resolution via product page

Potential Optimization Avenues & FAQs
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While direct protocols are unavailable, here are potential areas of investigation and hypothetical FAQs based

on general chemical synthesis principles.

Key Parameters to Investigate:

¢ Reaction Temperature & Time: The energy and duration of the reaction are primary factors affecting
yield and byproduct formation.

¢ Reactant Purity & Stoichiometry: Ensure starting materials are pure and molar ratios are optimal.

¢ Solvent System: The choice of solvent can dramatically influence reaction rate and pathway.

e Catalyst: If applicable, the type and loading of a catalyst is a critical variable.

¢ Purification Techniques: The methods for isolating and purifying Carzenide from the reaction
mixture (e.g., recrystallization solvent, column chromatography conditions) directly impact final
recovered yield.

Example FAQ Structure:

¢ Q: What is the most common impurity observed in Carzenide synthesis, and how can it be
minimized?

o A: (To be determined experimentally) Common impurities often include incomplete reaction
intermediates or side-products from over-reaction. Analysis (e.g., LC-MS) is needed to identify
the specific impurity structure, after which conditions like temperature control or modified
reactant addition can be tested.

¢ Q: How does solvent polarity affect the yield of Carzenide?

o A: (To be determined experimentally) Solvent polarity can influence reaction kinetics and
mechanism. A systematic study comparing yields in solvents of varying polarity (e.g., DMSO,
DMF, acetonitrile, THF) would be required to establish a correlation.

How to Proceed with Your Research

To build your technical support center, you will likely need to generate proprietary data. Here are some

suggestions:

e Consult Primary Literature: Search scientific databases (e.g., SciFinder, Reaxys) for original journal
articles on the synthesis of 4-sulfamoylbenzoic acid.

e Scale-Down Experiments: Develop a small-scale, baseline synthesis protocol. Then, methodically
vary the key parameters listed above to map their effect on yield.

¢ Analytical Focus: Invest in robust analytical techniques (HPLC, NMR) to accurately identify and
guantify Carzenide and its impurities.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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